Cas no 1807230-48-3 (3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride
• CAS No: 1807230-48-3
• MF: C₈H₅BrClNO₂S₂
• MW: 326.617797613144
• CID: 4961363
• Update Time: 2025-10-30

3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S2/c9-3-5-1-6(14)2-8(7(5)4-11)15(10,12)13/h1-2,14H,3H2
• InChI Key： OMMLRVCEQTVKBR-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1C#N)S(=O)(=O)Cl)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3

Additional information on 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride

Recent Advances in the Application of 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride (CAS: 1807230-48-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride (CAS: 1807230-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative, characterized by the presence of a bromomethyl group, a cyano group, and a mercapto group, serves as a valuable building block for the synthesis of various biologically active molecules. Recent studies have explored its applications in drug discovery, chemical probes development, and bioconjugation strategies, highlighting its potential as a multifunctional reagent in medicinal chemistry.

One of the key areas of research involving 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride is its role in the development of covalent inhibitors. The bromomethyl group enables the compound to act as an electrophilic warhead, facilitating covalent bond formation with nucleophilic residues in target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in designing irreversible inhibitors for cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The study reported that derivatives of 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride exhibited potent inhibitory activity against cathepsin B, with IC50 values in the low nanomolar range.

In addition to its applications in covalent inhibitor design, 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride has been employed in the synthesis of fluorescent probes for bioimaging. The mercapto group in the compound allows for facile conjugation with fluorophores, while the sulfonyl chloride moiety provides a handle for further functionalization. A recent study in Analytical Chemistry described the development of a turn-on fluorescent probe based on this compound for the detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity, making it a valuable tool for studying oxidative stress in biological systems.

Another notable application of 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride is in the field of bioconjugation. The compound's ability to react with thiol and amine groups makes it an ideal candidate for site-specific protein modification. Researchers have utilized this property to develop antibody-drug conjugates (ADCs) with improved stability and therapeutic efficacy. A 2022 publication in Bioconjugate Chemistry highlighted the use of this compound in the synthesis of a novel ADC targeting HER2-positive breast cancer cells, showcasing its potential in targeted cancer therapy.

Despite its promising applications, challenges remain in the handling and storage of 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in formulation techniques, such as the development of stable crystalline forms and protective packaging, have addressed some of these issues, enabling broader utilization of the compound in research and industrial settings. Future studies are expected to explore its potential in other areas, such as materials science and nanotechnology, further expanding its utility beyond traditional pharmaceutical applications.

In conclusion, 3-Bromomethyl-2-cyano-5-mercaptobenzenesulfonyl chloride (CAS: 1807230-48-3) represents a versatile and valuable reagent in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile have enabled its application in diverse areas, including covalent inhibitor design, fluorescent probe development, and bioconjugation. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing drug discovery and biomedical research.